molecular formula C20H20N2O3S B1244505 N-(4-phenoxyphenyl)-N-(pyridin-3-ylmethyl)ethanesulfonamide

N-(4-phenoxyphenyl)-N-(pyridin-3-ylmethyl)ethanesulfonamide

Cat. No. B1244505
M. Wt: 368.5 g/mol
InChI Key: CLWGKJWYXFQQHA-UHFFFAOYSA-N
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Description

N-(4-phenoxyphenyl)-N-(pyridin-3-ylmethyl)ethanesulfonamide, also known as N-(4-phenoxyphenyl)-N-(pyridin-3-ylmethyl)ethanesulfonamide, is a useful research compound. Its molecular formula is C20H20N2O3S and its molecular weight is 368.5 g/mol. The purity is usually 95%.
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properties

Product Name

N-(4-phenoxyphenyl)-N-(pyridin-3-ylmethyl)ethanesulfonamide

Molecular Formula

C20H20N2O3S

Molecular Weight

368.5 g/mol

IUPAC Name

N-(4-phenoxyphenyl)-N-(pyridin-3-ylmethyl)ethanesulfonamide

InChI

InChI=1S/C20H20N2O3S/c1-2-26(23,24)22(16-17-7-6-14-21-15-17)18-10-12-20(13-11-18)25-19-8-4-3-5-9-19/h3-15H,2,16H2,1H3

InChI Key

CLWGKJWYXFQQHA-UHFFFAOYSA-N

Canonical SMILES

CCS(=O)(=O)N(CC1=CN=CC=C1)C2=CC=C(C=C2)OC3=CC=CC=C3

synonyms

LY 181837
LY-181837
LY181837
N-(4-phenoxyphenyl)-N-(3-pyridinylmethyl)ethanesulfonamide

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 2.8 g. portion of 3-(4-phenoxyphenylaminomethyl)pyridine was dissolved in 100 ml. of acetonitrile, and to it were added 2 g. of potassium carbonate and 1.3 g. of ethanesulfonyl chloride. The mixture was stirred at ambient temperature for 2 days, and it was then filtered and concentrated under vacuum. The oily residue was chromatographed on silica gel, eluting with 4.1 toluene:acetone. The product-containing fractions were evaporated under vacuum, and the residue was taken up in diethyl ether. Upon standing, a precipitate formed, which was shown to be 2.0 g. of the desired product, m.p. 79°-80°.
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